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Compound of Interest

Compound Name: Di-tert-butylsilane

Cat. No.: B1239941 Get Quote

An In-depth Technical Guide to Di-tert-butylsilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical and physical

properties, synthesis, applications, and experimental protocols related to di-tert-butylsilane.

Core Properties of Di-tert-butylsilane
Di-tert-butylsilane is an organosilicon compound with the chemical formula C8H20Si.[1][2] It is

recognized for its utility as a reagent and a protecting group in organic synthesis.[3]

Quantitative Data Summary
The following table summarizes the key quantitative data for di-tert-butylsilane:
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Property Value Source

CAS Number 30736-07-3 [1][2][4]

Molecular Weight 144.33 g/mol [1][2][4]

Molecular Formula C8H20Si [1][2]

Linear Formula [(CH3)3C]2SiH2 [4]

Boiling Point 129-130 °C [2][4]

Melting Point -38 °C [2][4]

Density 0.729 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.42 [2][4]

Flash Point -2.22 °C (closed cup) [4]

Applications in Research and Development
Di-tert-butylsilane is a versatile compound with several applications in chemical synthesis,

particularly in the pharmaceutical and materials science sectors.

Synthetic Reagent: It is used in dehydrogenative coupling and dehydrocoupling reactions to

synthesize other organosilanes. For instance, it reacts with aniline in the presence of a gold

catalyst to form 1,1-di-tert-butyl-N-phenylsilanamine and with benzyl alcohol using a sodium

hydroxide catalyst to produce benzyloxy di-tert-butylsilane.[4][5]

Protecting Group: The bulky di-tert-butylsilyl group can be introduced to protect hydroxyl

groups in complex molecules during multi-step syntheses.[3][6] This allows for selective

reactions at other functional groups.

Polymer Synthesis: It serves as a precursor in the synthesis of silicon-containing polymers,

which are valued for their thermal stability and mechanical properties.[3]

Surface Modification: Di-tert-butylsilane can be used to modify surfaces, imparting

hydrophobicity and chemical resistance, which is beneficial for coatings and sealants.[3]
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Experimental Protocols
The following are detailed methodologies for key experiments involving di-tert-butylsilane,

based on established chemical literature.

Synthesis of Benzyloxy di-tert-butylsilane via
Dehydrocoupling
This protocol describes the dehydrocoupling of benzyl alcohol with di-tert-butylsilane using a

sodium hydroxide catalyst.

Materials:

Di-tert-butylsilane

Benzyl alcohol

Sodium hydroxide (NaOH)

Anhydrous toluene

Standard glassware for inert atmosphere reactions (Schlenk line)

Magnetic stirrer and heating mantle

Procedure:

Set up a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux

condenser under an inert atmosphere (e.g., argon or nitrogen).

To the flask, add a catalytic amount of sodium hydroxide.

Add anhydrous toluene to the flask, followed by benzyl alcohol.

Stir the mixture at room temperature for 10 minutes to ensure proper mixing.

Slowly add di-tert-butylsilane to the reaction mixture.
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Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction carefully with a saturated aqueous solution of ammonium chloride.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain pure benzyloxy di-
tert-butylsilane.

Protection of a Primary Alcohol using Di-tert-butylsilane
This protocol outlines a general procedure for the protection of a primary alcohol using di-tert-
butylsilane.

Materials:

Substrate containing a primary alcohol

Di-tert-butylsilane

A suitable catalyst (e.g., a rhodium or ruthenium complex)

Anhydrous, non-protic solvent (e.g., THF or dichloromethane)

Standard glassware for inert atmosphere reactions

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve the alcohol-containing substrate in

the anhydrous solvent.

Add the catalyst to the solution.
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Add di-tert-butylsilane to the mixture.

Stir the reaction at the appropriate temperature (this may range from room temperature to

reflux, depending on the substrate and catalyst).

Monitor the reaction until the starting material is consumed.

Upon completion, remove the solvent under reduced pressure.

The resulting silyl ether can often be used in the next step without further purification, or it

can be purified by column chromatography.

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the protection of an alcohol using di-
tert-butylsilane, followed by a subsequent reaction and deprotection.
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Workflow for Alcohol Protection and Deprotection
Primary Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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